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Compound of Interest

Compound Name: 1,3-Cyclohexanedicarboxylic acid

Cat. No.: B1207665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-
cyclohexanedicarboxylic acid in various solvents. It is designed to be a valuable resource for

researchers, scientists, and professionals in drug development and polymer chemistry who

utilize this compound in their work. This document includes quantitative solubility data, detailed

experimental protocols for solubility determination and synthesis, and logical workflow

visualizations.

Introduction to 1,3-Cyclohexanedicarboxylic Acid
1,3-Cyclohexanedicarboxylic acid is a dicarboxylic acid with the molecular formula C₈H₁₂O₄.

It exists as two stereoisomers: cis and trans. The physical and chemical properties of these

isomers, including their solubility, can differ. This compound serves as a valuable building block

in the synthesis of various organic molecules, including pharmaceuticals and polymers. Its rigid

cyclohexane core provides a scaffold for creating complex molecular architectures.

Solubility of 1,3-Cyclohexanedicarboxylic Acid
The solubility of 1,3-cyclohexanedicarboxylic acid is a critical parameter for its application in

various chemical processes, including reaction kinetics, purification, and formulation.
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Quantitative solubility data for 1,3-cyclohexanedicarboxylic acid in a wide range of organic

solvents is not extensively available in the public domain. However, the following data has been

reported:

Solvent Isomer Temperature (°C) Solubility

Water trans-(±) 25 28 g/L[1]

Methanol
Mixture of cis and

trans
Room Temperature Soluble

Qualitative and Estimated Solubility
1,3-Cyclohexanedicarboxylic acid is generally described as being soluble in polar organic

solvents, such as alcohols. To provide further insight into its likely solubility in common organic

solvents, the following table presents solubility data for structurally related C5 and C6

dicarboxylic acids (glutaric acid and adipic acid). This data can be used to estimate the

solubility behavior of 1,3-cyclohexanedicarboxylic acid. Dicarboxylic acids with an odd

number of carbon atoms, like glutaric acid (C5), tend to have higher solubility than those with

an even number, like adipic acid (C6)[2]. As a C8 dicarboxylic acid with a cyclic structure, the

solubility of 1,3-cyclohexanedicarboxylic acid is expected to be influenced by its crystal

lattice energy and its interactions with the solvent.

Table of Solubility Data for Related Dicarboxylic Acids

Solvent Solute Temperature (°C)
Solubility ( g/100g
of solvent)

Acetone Glutaric Acid 20 76.4

Adipic Acid 25 7.5

Ethyl Acetate Glutaric Acid 25 17.6

Adipic Acid 25 2.5

Ethanol Glutaric Acid 25 118

Adipic Acid 25 8.9
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This data is provided for comparative purposes to estimate the solubility of 1,3-
cyclohexanedicarboxylic acid.

Experimental Protocols
Determination of Solubility (Gravimetric Method)
This protocol outlines a standard gravimetric method for determining the solubility of 1,3-
cyclohexanedicarboxylic acid in a given solvent.

Materials:

1,3-Cyclohexanedicarboxylic acid

Solvent of interest

Analytical balance

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Pre-weighed glass vials

Oven

Procedure:

Preparation of Saturated Solution: Add an excess amount of 1,3-cyclohexanedicarboxylic
acid to a known volume of the solvent in a sealed container.

Equilibration: Place the container in a thermostatically controlled shaker or water bath set to

the desired temperature. Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: Allow the mixture to stand at the constant temperature to let the

undissolved solid settle.
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Sample Collection: Carefully withdraw a known volume of the supernatant using a pre-

heated or pre-cooled syringe to avoid temperature fluctuations that could cause precipitation

or further dissolution.

Filtration: Immediately filter the collected supernatant through a syringe filter into a pre-

weighed glass vial. The filter should be of a pore size sufficient to remove all undissolved

particles (e.g., 0.45 µm).

Solvent Evaporation: Place the vial in an oven at a temperature sufficient to evaporate the

solvent completely without decomposing the solute. A vacuum oven is recommended to

facilitate evaporation at a lower temperature.

Drying and Weighing: Once the solvent is completely evaporated, cool the vial in a

desiccator and weigh it on an analytical balance. Repeat the drying and weighing process

until a constant weight is achieved.

Calculation: The solubility is calculated using the following formula:

Solubility ( g/100g of solvent) = [(Weight of vial + residue) - (Weight of empty vial)] / (Weight

of solvent) * 100

The weight of the solvent can be determined from the initial volume and its density at the

experimental temperature.

Synthesis of 1,3-Cyclohexanedicarboxylic Acid
A common method for the synthesis of 1,3-cyclohexanedicarboxylic acid is the catalytic

hydrogenation of isophthalic acid.

Materials:

Isophthalic acid

Methanol

5% Rhodium on alumina catalyst

Acetic acid
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Hydrogen gas

Pressure reactor (e.g., Parr shaker)

Filtration apparatus (e.g., Buchner funnel with filter paper)

Rotary evaporator

Procedure:

Reaction Setup: In a pressure reactor, suspend isophthalic acid in methanol.

Catalyst and Acid Addition: Add the 5% rhodium on alumina catalyst and a small amount of

acetic acid to the suspension.

Hydrogenation: Seal the reactor and purge it with hydrogen gas. Pressurize the reactor with

hydrogen to the desired pressure (e.g., 50 psi) and agitate the mixture at room temperature.

The reaction is typically allowed to proceed overnight.

Catalyst Removal: After the reaction is complete, vent the reactor and filter the mixture to

remove the catalyst.

Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the methanol.

Crystallization and Isolation: The crude 1,3-cyclohexanedicarboxylic acid will crystallize

upon removal of the solvent. The solid product can then be collected by filtration, washed

with a small amount of cold solvent, and dried.

Visualizations
Synthesis Workflow of 1,3-Cyclohexanedicarboxylic
Acid
The following diagram illustrates the key steps in the synthesis of 1,3-
cyclohexanedicarboxylic acid from isophthalic acid.
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Synthesis of 1,3-Cyclohexanedicarboxylic Acid.

Polyester Synthesis Workflow
1,3-Cyclohexanedicarboxylic acid is a monomer used in the production of polyesters through

polycondensation reactions with diols.
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Polyester synthesis from 1,3-Cyclohexanedicarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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